4-(2-(4-Formylphenyl)-ethenyl)-pyridine

• Molecular Formula: C14H11NO
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 4-(2-pyridin-4-ylethenyl)benzaldehyde
• InChI: InChI=1S/C14H11NO/c16-11-14-5-3-12(4-6-14)1-2-13-7-9-15-10-8-13/h1-11H
• InChI Key: AFTNTZPRJHPZGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC2=CC=NC=C2)C=O

Description

4-(2-(4-Formylphenyl)-ethenyl)-pyridine is a useful research compound. Its molecular formula is C14H11NO and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 400 parts of terephthaldehyde, 120 parts of acetic acid and 300 parts of acetic anhydride was refluxed for two hours. 188 parts of 4-picoline were then added over a period of 45 minutes, and the dark brown mixture was refluxed for a further 2 hours. 3300 parts of 1M aqueous hydrochloric acid were then added. The desired product was extracted with toluene and treated with 5M sodium hydroxide to a pH between 5 and 6. The crude solid product was dissolved in hot ethyl acetate and the solution was filtered. Cooling of the filtrate gave the desired product, 4-(2-(4-formylphenyl)-ethenyl)-pyridine.